Cas no 116401-54-8 (imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride)

• Product Name: imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride
• CAS No: 116401-54-8
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• CID: 894962
• PubChem ID: 6431963
• Update Time: 2025-10-31

imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride
• 5-amino-1(3)H-imidazole-4-carboxylic acid methyl ester, hydrochloride
• Methyl 5-aMino-1H-iMidazole-4-carboxylate hydrochloride
• METHYL 5-AMINO-1H-IMIDAZOLE-4-CARBOXYLATE HCL
• 90585-87-8
• Methyl5-amino-1H-imidazole-4-carboxylatehydrochloride
• 116401-54-8
• AT31963
• Methyl 5-amino-1H-imidazole-4-carboxylate xhydrochloride
• methyl 4-amino-1H-imidazole-5-carboxylate;hydrochloride

• Inchi： 1S/C5H7N3O2.ClH/c1-10-5(9)3-4(6)8-2-7-3;/h2H,6H2,1H3,(H,7,8);1H
• InChI Key： UKCFJLABBRWGEP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=C(N)N=CN1)=O

Computed Properties

• Exact Mass: 177.03100
• Monoisotopic Mass: 177.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81.00000
• LogP: 1.16170

Additional information on imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride

Imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride (CAS No. 116401-54-8): A Comprehensive Overview

Imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride, identified by its Chemical Abstracts Service (CAS) number 116401-54-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly its amino and ester functional groups, make it a versatile intermediate in the synthesis of more complex pharmacophores.

The methyl ester moiety in the molecule enhances its solubility and reactivity, making it a valuable building block in drug development. The hydrochloride salt form improves the compound's stability and bioavailability, which are critical factors in pharmaceutical formulations. These properties have positioned imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride as a compound of considerable interest in both academic research and industrial applications.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazoles are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride contributes to its unique pharmacological profile. For instance, the presence of an amino group at the 5-position (or 4-position, depending on the isomer) allows for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. In particular, imidazole derivatives have shown promise in inhibiting enzymes involved in cancer progression. Recent studies have highlighted the role of imidazole-based compounds in modulating kinases and other signaling proteins that are aberrantly expressed in tumor cells. The methyl ester group provides a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic properties of the resulting compounds.

Moreover, the hydrochloride salt form of this compound enhances its solubility in aqueous media, which is crucial for formulation development. Solubility is a key factor determining drug bioavailability and efficacy. By improving solubility, imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride becomes a more viable candidate for oral or injectable formulations. This has implications for both preclinical studies and potential clinical applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between imidazole derivatives and biological targets. Molecular docking studies have been instrumental in identifying key binding pockets on enzymes and receptors relevant to various diseases. The structural features of imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride, such as its aromatic ring system and functional groups, make it an attractive candidate for these studies.

In addition to its potential as an intermediate in drug synthesis, this compound has been explored in material science applications. Imidazole derivatives are known to form coordination complexes with metals due to their nitrogen-rich structure. These complexes have been investigated for their catalytic properties and as components in metal-organic frameworks (MOFs). The versatility of imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride makes it a valuable precursor for such materials.

The synthesis of imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of an imidazole core followed by esterification and salt formation. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound. These improvements are crucial for meeting the demands of both academic research laboratories and industrial-scale manufacturing.

The pharmacological evaluation of imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride has revealed several interesting findings. Preclinical studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production pathways. These findings underscore the therapeutic potential of this compound and its derivatives.

Future research directions may focus on optimizing the synthetic routes to improve yield and purity while reducing costs. Additionally, exploring new derivatives through structural modifications could lead to novel compounds with enhanced biological activities or improved pharmacokinetic profiles. The combination of experimental synthesis with computational modeling will be crucial in guiding these efforts.

In conclusion,imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride (CAS No. 116401-54-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for drug development and material science applications alike. As research continues to uncover new biological activities and synthetic possibilities,imidazole-4(5)-carboxylic acid, particularly its methyl ester hydrochloride form,is poised to play an important role in future therapeutic advancements.